2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide

• IUPAC Name: 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C14H20FN3O/c1-10(2)16-14(19)9-18-7-6-17(3)13-8-11(15)4-5-12(13)18/h4-5,8,10H,6-7,9H2,1-3H3,(H,16,19)
• InChI Key: RSGZGNODZBGOOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1CCN(C2=C1C=CC(=C2)F)C
• Molecular Formula: C14H20FN3O
• Molecular Weight: 265.33 g/mol

Description

2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide, also known as FLX-787, is a novel compound that has been extensively studied for its potential therapeutic applications. The compound was first synthesized in 2010 by a team of researchers led by Dr. Andrew Knox at the University of Liverpool. Since then, FLX-787 has been the subject of numerous scientific studies, which have explored its mechanism of action, biochemical and physiological effects, and potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide is not fully understood, but it is believed to act on the transient receptor potential vanilloid 4 (TRPV4) ion channel. TRPV4 is a calcium-permeable ion channel that is involved in a variety of physiological processes, including pain sensation, osmoregulation, and mechanosensation. 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been shown to inhibit TRPV4 activity, which may explain its therapeutic effects in neuromuscular disorders and neuropathic pain.
Biochemical and Physiological Effects:
2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been shown to have a variety of biochemical and physiological effects, including inhibition of TRPV4 activity, reduction of muscle cramps, and analgesic effects in animal models of neuropathic pain. Additionally, 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been shown to improve muscle function in animal models of ALS and other neuromuscular disorders. These effects are thought to be mediated through the inhibition of TRPV4 activity, but further research is needed to fully understand the biochemical and physiological effects of 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide.

Advantages and Limitations for Lab Experiments

2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has several advantages for use in scientific research, including high purity and yield, and well-established synthesis methods. Additionally, 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been extensively studied in preclinical models, making it a valuable tool for investigating the mechanisms of neuromuscular disorders and neuropathic pain. However, one limitation of 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide is that its mechanism of action is not fully understood, which may limit its usefulness in certain research applications.

Future Directions

There are several future directions for research on 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide, including further investigation of its mechanism of action, optimization of its therapeutic potential, and clinical trials in humans. Additionally, 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide may have potential applications in the treatment of other diseases, such as osteoarthritis and inflammatory bowel disease. Further research is needed to fully understand the potential applications of 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide in these and other diseases.

Synthesis Methods

The synthesis of 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide involves a multi-step process that begins with the reaction of 2,3-dichloroquinoxaline with 2,2-dimethylpropan-1-amine to form 2-(2,2-dimethylpropylamino)-3-chloroquinoxaline. This intermediate is then reacted with 6-fluoro-4-methyl-1,2-diaminobenzene to form the final product, 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide. The synthesis of 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been extensively studied for its potential therapeutic applications in various diseases, including amyotrophic lateral sclerosis (ALS), neuropathic pain, and muscle cramps. In preclinical studies, 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been shown to improve muscle function and reduce muscle cramps in animal models of ALS and other neuromuscular disorders. Additionally, 2-(6-fluoro-4-methyl-2,3-dihydroquinoxalin-1-yl)-N-propan-2-ylacetamide has been shown to have analgesic effects in animal models of neuropathic pain.